BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 4-Nitrophenyl
Chloroacetate as an Acylating Agent

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Nitrophenyl chloroacetate

Cat. No.: B1200777

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Nitrophenyl chloroacetate is a versatile acylating agent employed in organic synthesis for
the introduction of the chloroacetyl group onto nucleophilic substrates such as amines,
alcohols, and thiols. The presence of the electron-withdrawing nitro group on the phenyl ring
activates the ester linkage, making the carbonyl carbon highly susceptible to nucleophilic
attack. The resulting chloroacetylated products are valuable intermediates in medicinal
chemistry and drug development, serving as precursors for the synthesis of various
pharmaceuticals and as reactive handles for bioconjugation. The chloroacetyl group can be
readily displaced by nucleophiles, such as the thiol group of cysteine residues in peptides and
proteins, to form stable thioether linkages. This application note provides detailed protocols for
the use of 4-nitrophenyl chloroacetate as an acylating agent and summarizes typical reaction
parameters.

Chemical Properties
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Property Value

Chemical Formula CsHeCINOa4

Molecular Weight 215.59 g/mol

Appearance Light yellow powder

Melting Point 73-75 °C

CAS Number 777-84-4

Solubility Soluble in common org.ar.ﬂc solvents such as
DCM, THF, and acetonitrile.

Storage Store in a cool, dry place away from moisture.

Reaction Mechanism

The acylation reaction with 4-nitrophenyl chloroacetate proceeds via a nucleophilic acyl
substitution mechanism. The nucleophile (e.g., an amine or an alcohol) attacks the electrophilic
carbonyl carbon of the chloroacetate. This is followed by the departure of the 4-nitrophenolate
anion, a relatively good leaving group due to the stabilizing effect of the nitro group. A base is
typically added to neutralize the acidic proton from the nucleophile and any liberated HCI.
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Nu-H + 4-Nitrophenyl Chloroacetate Nucleophilic Attack Tetrahedral Intermediate Elimination of 4-Nitrophenolate Acylated Product + 4-Nitrophenol
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 To cite this document: BenchChem. [Application Notes and Protocols: 4-Nitrophenyl
Chloroacetate as an Acylating Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1200777#4-nitrophenyl-chloroacetate-as-an-
acylating-agent-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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